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Chemical Profile of 1,5-Dibromo-2,4-pentanedione

The table below summarizes the key identification and physical property data available for 1,5-Dibromo-

2,4-pentanedione.

Property Value / Description

CAS Number 68864-57-3 [1] [2]

Molecular Formula C5H6Br2O2 [1] [2]

Molecular Weight 257.91 g/mol [1]

IUPAC Name 1,5-dibromopentane-2,4-dione [2]

Melting Point 6-7 °C [1]

Boiling Point 296.0±20.0 °C (Predicted) [1]

Density 1.958±0.06 g/cm³ (Predicted) [1]

pKa 6.89±0.10 (Predicted) [1]
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Property Value / Description

Purity ≥95% (Available for research use) [2]

Safety and Handling Considerations

While a specific safety data sheet for 1,5-Dibromo-2,4-pentanedione was not located, the provided search

results for a similar compound, 2,4-Dibromo-3-pentanone, highlight significant hazards that are likely

relevant. Dibrominated carbonyl compounds can be highly reactive and hazardous [3].

Potent Lachrymator and Skin Irritant: Vapors are a potent lachrymator (cause eye
irritation/tearing). Contact with skin produces a sensation of sunburn and is a readily absorbed skin

irritant [3].
Reaction Hazard: The bromination reaction produces very large amounts of hydrogen bromide (HBr)

gas, which is highly toxic and corrosive [3].

General Handling Protocol

The following protocol, adapted from a procedure for 2,4-Dibromo-3-pentanone, outlines essential safety

measures for handling such compounds [3]:

Personal Protective Equipment (PPE): Wear appropriate gloves, safety goggles, and a lab coat.
Conduct all handling in an efficient fume hood.

Engineering Controls: Ensure the fume hood is operational and has sufficient face velocity.
Consider using a gas trap for HBr scrubbing.

Skin Contact Response: If skin contact occurs, wash immediately with soap solution, followed by a
sodium bicarbonate (hydrogen carbonate) solution [3].

Storage: The compound should be stored cold in a well-stoppered, dark bottle under an inert
atmosphere like nitrogen to minimize decomposition and vapor release [3].

Synthetic Workflow and Applications

The specific synthetic route to 1,5-Dibromo-2,4-pentanedione is not detailed in the search results.

However, it can be logically inferred that it is synthesized from 2,4-pentanedione (acetylacetone) via
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bromination. The diagram below outlines this general workflow and its primary role as a chemical building

block.
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As a chemical intermediate, 1,5-Dibromo-2,4-pentanedione's key feature is the presence of two highly

reactive bromomethyl groups adjacent to carbonyl carbons. This makes it a versatile precursor for:

Macrocyclic Ligands: It can be used in the synthesis of complex nitrogen-containing macrocycles

like dibenzotetraaza[14]annulenes (DBTAAs), which are structural analogs of porphyrins and have
applications in catalysis, materials science, and as anti-proliferative agents [4].

Functionalized Molecules: The bromine atoms are excellent leaving groups and can be substituted
in nucleophilic substitution reactions or used in metal-catalyzed cross-coupling reactions to form more

complex structures.

How to Proceed with Your Research

The search results indicate that commercially available 1,5-Dibromo-2,4-pentanedione is marked as

"DISCONTINUED" by at least one major supplier [1], which may explain the scarcity of recent application

protocols.
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To advance your research, consider the following steps:

Consult Specialized Databases: Search synthetic methodologies on platforms like Reaxys or
SciFinder-n, which may have detailed procedures in primary literature not captured in this web

search.
Review Related Chemistry: The scientific review on Dibenzotetraaza[14]annulenes (DBTAAs) [4]

confirms that 1,3-dicarbonyl derivatives are key precursors for these macrocycles. Deepening your
research into the synthesis of DBTAAs and related macrocyclic compounds may yield relevant

synthetic strategies.
Alternative Synthesis: If this specific compound is unavailable, you may need to synthesize it

yourself. The protocol for the analogous 2,4-Dibromo-3-pentanone [3] provides a viable starting point,
though conditions would need to be optimized for 2,4-pentanedione.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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